BENG“@ Safety Operating Guide

Check Availability & Pricing
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Compound of Interest

Compound Name: 2-Acetoxybutyrophenone
Cat. No.: B13811184
Get Quote
\ J

Chemical Identity: 2-Acetoxybutyrophenone CAS Number: 21550-10-7 Molecular Formula:
C12H1403 Synonyms: 2'-Acetoxybutyrophenone; Acetic acid 2-butyrylphenyl ester[1][2][3]

Executive Summary

This guide outlines the mandatory safety and logistical procedures for the disposal of 2-
Acetoxybutyrophenone.[2][4] As an aromatic ester/ketone derivative, this compound requires
handling as Hazardous Organic Waste.[2] The primary disposal pathway is high-temperature
incineration via a licensed chemical waste management facility.[2] Under no circumstances
should this chemical be discharged into municipal drains, sinks, or evaporation hoods.[2]

Immediate Action Required:
e Segregate from strong oxidizers and strong bases.[2]
e Collect in chemically compatible containers (Glass or HDPE).

o Label clearly as "Non-Halogenated Organic Waste."[2]

Safety Profile & Hazard Identification
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Before initiating any disposal procedure, operators must acknowledge the chemical hazards.
While specific toxicological data for CAS 21550-10-7 is limited, its structural class (phenolic
esters/ketones) dictates the following safety baseline:

Hazard Classification (GHS)[2][6]

o Skin Corrosion/Irritation: Category 2 (Causes skin irritation).[2]
o Serious Eye Damage/Irritation: Category 2A (Causes serious eye irritation).[2]
» Specific Target Organ Toxicity (Single Exposure): Category 3 (Respiratory tract irritation).[2]

o Flammability: Combustible Liquid (Class IIIB typically, but treat as Class Il if dissolved in
solvents).[2]

| : . PPE) .

Component Specification Rationale

o ) Provides barrier against
) Nitrile Gloves (Min.[1][2] ]
Hand Protection ) organic esters; double-glove
thickness 0.11 mm) _
for prolonged handling.[2]

Prevents ocular damage from
Eye Protection Chemical Splash Goggles splashes; safety glasses are
insufficient for liquid transfer.[2]

Protects skin and clothing;
Body Protection Flame-Resistant Lab Coat standard cotton coats may
absorb the chemical.[2]

] Mandatory for
) Fume Hood (Face Velocity > ) )
Respiratory 100 fpm) pouring/transferring to prevent
m
P inhalation of vapors.[2]

Waste Characterization & Classification

Proper characterization is the foundation of regulatory compliance (EPA RCRA).[2]

Physical Properties[2][7]
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e Physical State: Liquid (Viscous) or low-melting solid.[2]
e Density: ~1.076 g/cm3[2][5]

o Solubility: Insoluble in water; Soluble in organic solvents (Ethanol, Acetone, DCM).[2]

Regulatory Classification (RCRA)[2]

o Listed Waste: Not specifically P-listed or U-listed.
e Characteristic Waste:

o Ignitability (D001): Possible if flash point < 60°C (140°F) or if in a flammable solvent
mixture.[2]

o Toxicity: Not a standard TC constituent, but must be treated as toxic to aquatic life.[2][6]
e Waste Code Assignment:

o If pure: Non-Regulated Organic (unless exhibiting ignitability).[2]

o If mixed with flammable solvents: D001.[2]

o Best Practice: Manage as Non-Halogenated Organic Solvent Waste.[2]
Step-by-Step Disposal Protocol
Phase 1: Segregation & Compatibility

CRITICAL: Do NOT mix 2-Acetoxybutyrophenone with:
e Strong Oxidizers (e.g., Nitric acid, Peroxides) — Risk of exothermic reaction/fire.[2]

e Strong Bases (e.g., Sodium Hydroxide) — Risk of hydrolysis and heat generation.[2]

Phase 2: Collection

o Select Container: Use an amber glass bottle or High-Density Polyethylene (HDPE) carboy.
Ensure the cap has a chemically resistant liner (PTFE).[2]
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o Transfer: Perform all transfers inside a functioning chemical fume hood. Use a funnel to
prevent spills on the container threads.[2]

o Headspace: Leave at least 10% headspace in the container to allow for thermal expansion.

[2]

Phase 3: Labeling

Affix a hazardous waste label immediately upon the first addition of waste.[2] The label must
contain:

Generator Name/Date.

Chemical Name: "2-Acetoxybutyrophenone" (Do not use abbreviations).

Hazard Checkboxes: [X] Irritant [x] Combustible (if applicable).[2]

Constituents: If a mixture, list all solvents and their approximate percentages (e.g., "2-
Acetoxybutyrophenone 5%, Acetone 95%").

Phase 4: Storage & Handover[2]

o Store the container in a Secondary Containment Tray (polypropylene) to catch potential
leaks.[2]

o Keep in a Flammable Safety Cabinet if the flash point is < 93°C.[2]

e Schedule pickup with your facility’s EHS or licensed waste vendor (e.g., Clean Harbors,
Veolia, Stericycle) for Fuel Blending/Incineration.[2]

Visual Workflows
Disposal Decision Tree

This logic flow ensures the waste is routed correctly based on its state and mixture.[2]
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Waste: 2-Acetoxybutyrophenone

Is it Pure or Mixed?

N

Mixed with Solvents

Pure Substance

Contains Halogens?
(e.g., DCM, Chloroform)

Acetone, Ethanol, etc. \DCM, CHCI3

No Yes

Stream: Non-Halogenated Organic Stream: Halogenated Organic

Container: HDPE or Glass Container: Glass Only
Label: 'Non-Hal Organic' Label: 'Halogenated Waste'

Final Disposal:

Incineration / Fuel Blending

Click to download full resolution via product page

Figure 1: Decision logic for segregating and packaging 2-Acetoxybutyrophenone waste.
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Spill Response Workflow

Immediate actions to take in the event of an accidental release.

1. ALERT 2. PPE UP 3. CONTAIN 4. CLEAN 5. DECONTAMINATE 6. DISPOSE
Notify personnel Nitrile gloves, Goggles, Use absorbent pads Sweep/Scoop into Wipe surface with Label as Hazardous

Evacuate area Lab coat or Vermiculite disposal bag soap & water Waste Debris

Click to download full resolution via product page
Figure 2: Operational workflow for managing minor laboratory spills.

Emergency Procedures
Spill Management (Minor < 100 mL)

¢ Ventilate: Open fume hoods to maximum; open windows if safe.

o Absorb: Cover the liquid with an inert absorbent (Vermiculite, dry sand, or polypropylene
pads).[2] Do not use paper towels if the substance is hot or mixed with oxidizers.[2]

o Collect: Use non-sparking tools (plastic scoop) to transfer the saturated absorbent into a
heavy-duty plastic waste bag or a wide-mouth jar.[2]

o Label: Tag the waste as "Debris contaminated with 2-Acetoxybutyrophenone."

First Aid Measures

o Skin Contact: Wash with soap and water for 15 minutes.[2] Remove contaminated clothing.

[2][4107][6][8][e][10]

o Eye Contact: Rinse cautiously with water for 15 minutes.[2] Remove contact lenses if
present.[2] Seek medical attention.

 Inhalation: Move to fresh air immediately.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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